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Compound of Interest

Compound Name: PI-103 Hydrochloride

Cat. No.: B1591684 Get Quote

Essential Safety and Handling Guide for PI-103
Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of PI-
103 Hydrochloride, a potent inhibitor of phosphoinositide 3-kinase (PI3K) and mTOR.

Adherence to these procedures is essential to ensure personal safety and maintain a secure

laboratory environment. While some safety data sheets (SDS) may indicate that the substance

is not classified as hazardous under the Globally Harmonized System (GHS), it is prudent to

handle this potent research compound with a high degree of caution to minimize exposure risk.

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is mandatory when handling PI-103
Hydrochloride. The following table summarizes the required PPE.
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PPE Category Item Specifications and Use

Hand Protection Chemical-resistant gloves

Nitrile or latex gloves are

recommended. Double gloving

is best practice, especially

when handling the solid

compound or concentrated

solutions. Ensure gloves are

regularly inspected for tears or

punctures.

Eye Protection Safety glasses or goggles
Must include side shields to

protect against splashes.

Body Protection Laboratory coat or gown

A disposable gown is preferred

to prevent cross-

contamination. If a reusable

lab coat is used, it must be

professionally laundered and

not taken home.

Respiratory Protection Respirator

An N95-rated respirator or

higher should be used when

handling the powdered form of

the compound to prevent

inhalation of dust.

Face Protection Face shield

A face shield should be worn in

addition to safety glasses or

goggles when there is a

significant risk of splashes,

such as when preparing stock

solutions.

Operational Plan for Safe Handling
A systematic approach is critical to minimize exposure risk when working with PI-103
Hydrochloride.
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Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store PI-103 Hydrochloride in a cool, dry, and well-ventilated area, away from incompatible

materials. The recommended storage temperature is typically -20°C.[1]

Keep the container tightly sealed.

Weighing and Preparing Stock Solutions:

Preparation: Before handling, ensure all necessary PPE is correctly donned. Conduct all

handling of powdered PI-103 Hydrochloride within a certified chemical fume hood or a

biological safety cabinet to control dust.

Work Surface: Work on a disposable absorbent bench protector to contain any potential

spills.

Weighing: Use a dedicated and calibrated scale.

Dissolving: PI-103 Hydrochloride is soluble in DMSO.[1][2] When dissolving the compound,

add the solvent slowly to the powder to avoid splashing.

Disposal Plan
Proper disposal of PI-103 Hydrochloride and all contaminated materials is crucial to prevent

environmental contamination and accidental exposure.

Chemical Waste: Unused PI-103 Hydrochloride, both in solid form and in solution, must be

disposed of as hazardous chemical waste. Follow all local, state, and federal regulations for

hazardous waste disposal.

Contaminated Materials: All disposable items that have come into contact with PI-103
Hydrochloride, including gloves, gowns, bench protectors, pipette tips, and vials, must be

collected in a designated hazardous waste container and disposed of accordingly.

Experimental Protocols
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Below is a general protocol for preparing a stock solution of PI-103 Hydrochloride.

Objective: To prepare a 10 mM stock solution of PI-103 Hydrochloride in DMSO.

Materials:

PI-103 Hydrochloride (Molecular Weight: 384.82 g/mol )

Anhydrous DMSO

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Procedure:

Calculate the mass of PI-103 Hydrochloride required. For example, to make 1 mL of a 10

mM stock solution:

Mass (g) = 10 mmol/L * 0.001 L * 384.82 g/mol = 0.0038482 g = 3.85 mg

Wearing appropriate PPE, weigh out 3.85 mg of PI-103 Hydrochloride powder in a chemical

fume hood and transfer it to a sterile vial.

Add 1 mL of anhydrous DMSO to the vial.

Vortex briefly until the solid is completely dissolved.

Aliquot into smaller volumes to avoid repeated freeze-thaw cycles.

Store the stock solution at -20°C or -80°C. Solutions in DMSO may be stable for at least 6

months at -80°C.[1]
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Safe Handling Workflow for PI-103 Hydrochloride
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Caption: Safe Handling Workflow for PI-103 Hydrochloride.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1591684?utm_src=pdf-body-img
https://www.benchchem.com/product/b1591684?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1591684?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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